Cas no 2170145-81-8 ((3R,4S)-Tert-Butyl 3,4-dihydroxypyrrolidine-1-carboxylate)

• Product Name: (3R,4S)-Tert-Butyl 3,4-dihydroxypyrrolidine-1-carboxylate
• CAS No: 2170145-81-8
• MF: C₉H₁₇NO₄
• MW: 203.23558306694
• CID: 4668003
• PubChem ID: 13329884
• Update Time: 2025-07-22

(3R,4S)-Tert-Butyl 3,4-dihydroxypyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (3S,4R)-tert-butyl 3,4-dihydroxypyrrolidine-1-carboxylate
• (3R,4S)-tert-Butyl 3,4-dihydroxypyrrolidine-1-carboxylate
• tert-butyl (3R,4S)-3,4-dihydroxypyrrolidine-1-carboxylate
• AMY5466
• 1-Pyrrolidinecarboxylic acid, 3,4-dihydroxy-, 1,1-dimethylethyl ester,(3S,4S)-
• (3R,4S)-1-Boc-dihydroxypyrrolidine
• cis-N-t-Butoxycarbonylpyrrolidine-3,4-diol
• cis-tert-butyl 3,4-dihydroxypyrrolidine-1-carboxylate
• tert-butyl (3S,4R)-3,4-dihydroxypyrrolidine-1-carboxylate
• rel-(3R,4S)-ter
• BS-32234
• 1163128-11-7
• SB10906
• SY039374
• TERT-BUTYL3,4-DIHYDROXYPYRROLIDINE-1-CARBOXYLATE
• (3R,4S)-1-Boc-pyrrolidine-3,4-diol
• TERT-BUTYL 3,4-DIHYDROXYPYRROLIDINE-1-CARBOXYLATE
• MFCD11054832
• SCHEMBL917596
• SY098264
• (3S,4S)-1-Boc-3,4-dihydroxypyrrolidine
• CS-0079056
• SY332977
• tert-butyl-3,4-dihydroxypyrrolidine-1-carboxylate
• 3,4-dihydroxy-pyrrolidine-1-carboxylic acid tert-butyl ester
• SB44507
• PB13341
• 1-Boc-3,4-dihydroxypyrrolidine
• MFCD11054830
• MAXQBMZDVBHSLW-UHFFFAOYSA-N
• 2170145-81-8
• DB-335646
• 2856018-37-4
• 298681-10-4
• (3R,4R)-1-Boc-3,4-dihydroxypyrrolidine
• 1-Pyrrolidinecarboxylic acid, 3,4-dihydroxy-, 1,1-dimethylethyl ester
• YLA68110
• (3R,4S)-Tert-Butyl 3,4-dihydroxypyrrolidine-1-carboxylate

• Inchi： 1S/C9H17NO4/c1-9(2,3)14-8(13)10-4-6(11)7(12)5-10/h6-7,11-12H,4-5H2,1-3H3/t6-,7+
• InChI Key： MAXQBMZDVBHSLW-KNVOCYPGSA-N
• SMILES： O[C@H]1CN(C(=O)OC(C)(C)C)C[C@H]1O

Computed Properties

• Exact Mass: 203.11575802 g/mol
• Monoisotopic Mass: 203.11575802 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 70
• Molecular Weight: 203.24

Additional information on (3R,4S)-Tert-Butyl 3,4-dihydroxypyrrolidine-1-carboxylate

Introduction to (3R,4S)-Tert-Butyl 3,4-dihydroxypyrrolidine-1-carboxylate (CAS No. 2170145-81-8)

(3R,4S)-Tert-Butyl 3,4-dihydroxypyrrolidine-1-carboxylate, identified by the Chemical Abstracts Service Number (CAS No.) 2170145-81-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the pyrrolidine class of heterocyclic molecules, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique stereochemistry of this molecule, characterized by the (3R,4S) configuration, plays a crucial role in its interaction with biological targets and its overall pharmacological profile.

The structural framework of (3R,4S)-Tert-Butyl 3,4-dihydroxypyrrolidine-1-carboxylate incorporates several key functional groups that contribute to its chemical reactivity and biological significance. The presence of hydroxyl groups at the 3 and 4 positions of the pyrrolidine ring enhances its solubility in polar environments and facilitates hydrogen bonding interactions with biological macromolecules. Additionally, the tert-butyl group at the 1-position provides steric hindrance, which can influence the compound's binding affinity and selectivity. These structural features make it a valuable scaffold for designing novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of pyrrolidine derivatives due to their reported activities in various disease models. Studies have demonstrated that compounds with similar structural motifs exhibit promising effects in modulating enzyme activity, receptor binding, and cellular signaling pathways. Specifically, (3R,4S)-Tert-Butyl 3,4-dihydroxypyrrolidine-1-carboxylate has been investigated for its potential role in inhibiting certain enzymes involved in inflammatory pathways. Preliminary research suggests that this compound may interact with target proteins in a manner that reduces pro-inflammatory cytokine production, making it a candidate for developing treatments against chronic inflammatory diseases.

The stereochemical purity of (3R,4S)-Tert-Butyl 3,4-dihydroxypyrrolidine-1-carboxylate is another critical factor that contributes to its efficacy. The (3R,4S) configuration ensures that the compound interacts selectively with biological targets without significant off-target effects. This specificity is particularly important in drug development, as it minimizes side effects and enhances therapeutic outcomes. Advances in synthetic chemistry have enabled the efficient preparation of enantiomerically pure forms of this compound, which is essential for conducting rigorous pharmacological studies.

Recent advancements in computational chemistry have also shed light on the molecular interactions of (3R,4S)-Tert-Butyl 3,4-dihydroxypyrrolidine-1-carboxylate with biological targets. Molecular docking studies have revealed that this compound can bind to specific pockets on target enzymes with high affinity. These insights have guided the optimization of its structure to improve binding affinity and reduce metabolic degradation. Additionally, virtual screening techniques have been employed to identify potential drug-like properties of this compound, further supporting its candidacy as a lead molecule for drug development.

The synthesis of (3R,4S)-Tert-Butyl 3,4-dihydroxypyrrolidine-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions and stereochemistry. Key synthetic steps include the formation of the pyrrolidine ring through cycloaddition reactions and subsequent functionalization at the 3 and 4 positions with hydroxyl groups. The introduction of the tert-butyl group at the 1-position is typically achieved through nucleophilic substitution or other coupling reactions. Recent improvements in synthetic methodologies have enabled higher yields and purities of this compound, making it more accessible for preclinical and clinical studies.

The pharmacokinetic properties of (3R,4S)-Tert-Butyl 3,4-dihydroxypyrrolidine-1-carboxylate are also critical factors that determine its suitability as a therapeutic agent. Preliminary studies indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its moderate solubility in water and lipids allows for efficient absorption across biological membranes. Additionally, its stability under physiological conditions suggests that it may have a reasonable half-life in vivo, which could enhance its therapeutic efficacy.

Future research on (3R,4S)-Tert-Butyl 3,4-dihydroxypyrrolidine-1-carboxylate will focus on evaluating its efficacy in animal models of inflammation and other diseases. Preclinical studies will assess its ability to modulate disease progression and identify any potential toxicities or side effects. These studies will provide critical data for designing clinical trials aimed at validating its therapeutic potential in human patients.

The development of novel pharmaceutical agents often involves iterative optimization of lead compounds based on structural modifications and pharmacological evaluations. (3R,4S)-Tert-Butyl 3,4-dihydroxypyrrolidine-1-carboxylate represents an exciting example of how structural diversity can be leveraged to discover new therapeutics. By understanding its mechanism of action and optimizing its chemical properties， researchers can develop more effective treatments against various diseases.